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Compound of Interest

Compound Name: Methyl 3-amino-6-bromopicolinate

Cat. No.: B1389408

An In-Depth Technical Guide to 3-amino-6-bromopyridine-2-carboxylic acid methyl ester

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of 3-amino-6-bromopyridine-2-carboxylic
acid methyl ester, a key heterocyclic building block for professionals in pharmaceutical
research and organic synthesis. We will move beyond a simple recitation of data, focusing
instead on the practical synthesis, reactivity, and strategic application of this versatile
intermediate, grounded in established scientific principles.

Core Molecular Profile and Physicochemical
Properties

3-Amino-6-bromopyridine-2-carboxylic acid methyl ester, also known by its synonym Methyl 3-
amino-6-bromopicolinate, is a polysubstituted pyridine derivative.[1] Its structure features a
pyridine ring functionalized with an amino group, a bromine atom, and a methyl ester, creating
a molecule with multiple reactive sites. This strategic arrangement of functional groups makes it
a highly valuable precursor in the synthesis of more complex molecular architectures,
particularly in the field of medicinal chemistry. Pyridine carboxylic acid isomers and their
derivatives are recognized as "privileged scaffolds" due to their frequent appearance in a wide
array of approved drugs targeting conditions from cancer to infectious diseases.[2][3]
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The fundamental properties of this compound are summarized below, providing a clear data-
centric foundation for its use in a laboratory setting.

Property Value Source
CAS Number 866775-09-9 [4][5][6]
Molecular Formula C7H7BrN202 [5][6]
Molecular Weight 231.05 g/mol [5][6]
Appearance White solid [4]
Predicted Density 1.662 + 0.06 g/cm3 [5]
Predicted Boiling Point 353.4+37.0°C [5]

Below is a 2D representation of the molecule's structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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